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Compound Name: 3-Octyn-2-one
CAS No.: 1119-58-0
Cat. No.: B15837982
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For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Octyn-2-one is a valuable intermediate in organic synthesis. Achieving high purity of this
compound is crucial for its effective use in subsequent reactions. Physical property data
indicates that 3-Octyn-2-one is a liquid at room temperature, making vacuum distillation the
recommended method for its purification.

This application note provides a detailed protocol for the purification of 3-Octyn-2-one via
vacuum distillation. Additionally, to address the query for recrystallization techniques applicable
to ketones, a comprehensive protocol for the recrystallization of benzophenone, a structurally
relevant solid ketone with a low melting point, is presented as a representative example.

Physicochemical Properties of 3-Octyn-2-one

A summary of the key physical and chemical properties of 3-Octyn-2-one is provided in the
table below. The absence of a defined melting point and its reported boiling point are consistent
with its liquid state at ambient temperatures.
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Property Value Reference
Molecular Formula CsH120 [1]
Molecular Weight 124.18 g/mol [1]

Boiling Point 100 °C @ 18 mmHg [2]

Density 0.857 g/mL at 25 °C [2]
Appearance Colorless to pale yellow liquid

N Soluble in most organic
Solubility vent
solvents.

Experimental Protocols

This protocol describes the standard procedure for the purification of liquid ketones such as 3-
Octyn-2-one.

Materials:

e Crude 3-Octyn-2-one

e Round-bottom flask

o Short path distillation head with condenser
e Receiving flask

e Vacuum pump and tubing

e Heating mantle with stirrer

o Thermometer and adapter

 Boiling chips or magnetic stir bar

Procedure:
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e Apparatus Setup: Assemble the distillation apparatus as shown in the workflow diagram.
Ensure all glass joints are properly sealed with vacuum grease.

e Charging the Flask: Charge the round-bottom flask with the crude 3-Octyn-2-one and a few
boiling chips or a magnetic stir bar. The flask should not be more than two-thirds full.

e Initiating Vacuum: Connect the apparatus to the vacuum source and slowly evacuate the
system to the desired pressure (approximately 18-20 mmHg).

» Heating: Begin heating the distillation flask gently with the heating mantle while stirring.

« Distillation: Monitor the temperature at the distillation head. The temperature should rise as
the vapor of the compound reaches the thermometer. Collect the fraction that distills at a
constant temperature, which should be close to the literature boiling point of 100 °C at 18
mmHg.[2]

o Completion: Once the majority of the product has distilled and the temperature begins to
drop or fluctuate, stop the distillation.

o Cooling: Allow the apparatus to cool to room temperature before releasing the vacuum.
e Recovery: The purified 3-Octyn-2-one is collected from the receiving flask.

This protocol provides a general method for the purification of a low-melting solid ketone by
recrystallization, using benzophenone as an example.[2][3]

Materials:

e Crude Benzophenone

o Ethanol (95%)

e Erlenmeyer flasks

e Hot plate with magnetic stirrer

o Bichner funnel and filter flask
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« Filter paper

e Watch glass

e |ce bath

Quantitative Data Summary for Benzophenone Recrystallization

Parameter

Value

Reference(s)

Solvent

Ethanol (95%)

[4]

Crude Product (Example)

50¢g

Solvent Volume (Approx.)

15-20 mL

[4]

Dissolution Temperature

Boiling point of ethanol (~78
OC)

Crystallization Temperature

Room temperature, then 0-5
°C (ice bath)

Typical Yield 85-95%
Melting Point (Crude) 45-47 °C
Melting Point (Purified) 47-49 °C

[2]

Procedure:

» Dissolution: Place the crude benzophenone in an Erlenmeyer flask with a magnetic stir bar.

Add a minimal amount of ethanol and heat the mixture to boiling while stirring. Continue

adding small portions of hot ethanol until the solid is completely dissolved.[5]

» Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration

to remove them. Keep the solution hot during this process to prevent premature

crystallization.

e Cooling and Crystallization: Cover the flask with a watch glass and allow the solution to cool
slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.[5]
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Once the flask has reached room temperature, place it in an ice bath to maximize crystal
formation.

« |solation of Crystals: Collect the crystals by vacuum filtration using a Blichner funnel.

e Washing: Wash the crystals with a small amount of ice-cold ethanol to remove any remaining

soluble impurities.

e Drying: Allow the crystals to air dry on the filter paper by drawing air through the funnel. For
final drying, transfer the crystals to a watch glass and place them in a desiccator or a

vacuum oven at a low temperature.

Visual Representations of Workflows
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Workflow for Vacuum Distillation of 3-Octyn-2-one
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Caption: Workflow for the vacuum distillation of 3-Octyn-2-one.
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Workflow for Recrystallization of a Solid Ketone

Dissolution

— [

Purification

o—

— [

Isolation

- —

— [

Click to download full resolution via product page

Caption: General workflow for the recrystallization of a solid ketone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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